Cas no 2172150-50-2 (methyl 1,2-dimethyl-5-(sulfanylmethyl)-1H-pyrrole-3-carboxylate)

• Product Name: methyl 1,2-dimethyl-5-(sulfanylmethyl)-1H-pyrrole-3-carboxylate
• CAS No: 2172150-50-2
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 5928165
• PubChem ID: 165508603
• Update Time: 2025-08-05

methyl 1,2-dimethyl-5-(sulfanylmethyl)-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1,2-dimethyl-5-(sulfanylmethyl)-1H-pyrrole-3-carboxylate
• EN300-1288349
• 2172150-50-2

• Inchi： 1S/C9H13NO2S/c1-6-8(9(11)12-3)4-7(5-13)10(6)2/h4,13H,5H2,1-3H3
• InChI Key： VMILVVKWQHEGTP-UHFFFAOYSA-N
• SMILES： SCC1=CC(C(=O)OC)=C(C)N1C

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.2Ų

Additional information on methyl 1,2-dimethyl-5-(sulfanylmethyl)-1H-pyrrole-3-carboxylate

Methyl 1,2-dimethyl-5-(sulfanylmethyl)-1H-pyrrole-3-carboxylate (CAS No. 2172150-50-2): A Comprehensive Overview

Methyl 1,2-dimethyl-5-(sulfanylmethyl)-1H-pyrrole-3-carboxylate, identified by its CAS number 2172150-50-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule features a pyrrole core substituted with various functional groups, making it a versatile intermediate in the development of novel therapeutic agents. The structural complexity and unique electronic properties of this compound have positioned it as a subject of extensive research, particularly in the quest for innovative drug candidates.

The molecular structure of methyl 1,2-dimethyl-5-(sulfanylmethyl)-1H-pyrrole-3-carboxylate comprises a pyrrole ring substituted at the 1-position with a methyl group, at the 2-position with another methyl group, and at the 5-position with a sulfanylmethyl group. This arrangement imparts distinct reactivity and binding characteristics, which are highly valuable in medicinal chemistry. The presence of the sulfanylmethyl group, in particular, introduces a nucleophilic center that can participate in various chemical transformations, including nucleophilic substitution and condensation reactions.

In recent years, there has been growing interest in pyrrole derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The compound methyl 1,2-dimethyl-5-(sulfanylmethyl)-1H-pyrrole-3-carboxylate has emerged as a promising scaffold for designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its ability to act as a precursor for the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases and proteases, which are key players in cancer progression. The sulfanylmethyl group serves as a handle for further functionalization, allowing chemists to tailor the molecule's properties to achieve desired biological effects.

The synthesis of methyl 1,2-dimethyl-5-(sulfanylmethyl)-1H-pyrrole-3-carboxylate presents both challenges and opportunities for synthetic chemists. The pyrrole core requires careful handling to preserve its integrity during reaction conditions. However, advances in synthetic methodologies have made it possible to construct this molecule efficiently and with high yields. Techniques such as palladium-catalyzed cross-coupling reactions and metal-mediated cyclizations have been particularly useful in forming the desired pyrrole framework.

Recent research has also highlighted the importance of computational methods in understanding the behavior of this compound. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict its pharmacological activity accurately. These computational approaches complement experimental efforts by offering a rapid and cost-effective way to screen potential drug candidates.

The pharmacological profile of methyl 1,2-dimethyl-5-(sulfanylmethyl)-1H-pyrrole-3-carboxylate has been the focus of several preclinical studies. These investigations have revealed interesting interactions with various biological systems, suggesting multiple potential therapeutic applications. For example, preliminary data indicate that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its ability to interact with membrane-bound receptors has led to explorations in neuroprotective therapies.

The development of novel drug candidates is an iterative process that often involves multiple rounds of optimization. Researchers have been employing structure-activity relationship (SAR) studies to refine the properties of derivatives based on initial findings. By systematically modifying different parts of the molecule, scientists aim to enhance its potency, selectivity, and pharmacokinetic profiles. The sulfanylmethyl group remains a critical point of interest for such modifications due to its dual role as both a reactive site and an anchor for further functionalization.

The industrial significance of methyl 1,2-dimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimthylpyrrolecarboxylate cannot be overstated. Its role as an intermediate in pharmaceutical synthesis underscores the importance of high-quality chemical building blocks in drug development pipelines. As demand for innovative therapeutics grows, compounds like this one will continue to play a crucial role in meeting global healthcare needs.

In conclusion，methyl 1，2-dmetylpyrrolcarboxylate(CAS No:21721505025)is not just another chemical entity but represents a confluenceof structural complexity，biological activity，and synthetic utility。Its ongoing investigation promises further insights into disease mechanismsand offers hope for new therapeutic strategies。As research progresses，this compound will likely find even wider applications，solidifying its place as an essential tool in modern medicinal chemistry。